Medroxyprogesterone caproate

• CAS: 6678-23-5
• Molecular Formula: C28H42O4
• Molecular Weight: 442.6 g/mol
• InChI: InChI=1S/C28H42O4/c1-6-7-8-9-25(31)32-28(19(3)29)15-12-23-21-16-18(2)24-17-20(30)10-13-26(24,4)22(21)11-14-27(23,28)5/h17-18,21-23H,6-16H2,1-5H3/t18-,21+,22-,23-,26+,27-,28-/m0/s1
• InChIKey: RDNJGIAWTAMGGM-UPIZIACDSA-N

Medroxyprogesterone Caproate Overview

Medroxyprogesterone caproate (MPC; CAS 6678-23-5) is a synthetic progestogen ester belonging to the 17α-hydroxyprogesterone derivative class, specifically the 6α-methyl-17α-hydroxyprogesterone 17-hexanoate [1]. First synthesized in 1958 as part of a series of 6α-methyl-17α-hydroxyprogesterone 17-acylates described as a 'new class of potent progestins,' MPC was never marketed as a pharmaceutical product [1]. It exists within a family of structurally related caproate ester progestins including hydroxyprogesterone caproate (OHPC), chlormadinone caproate, megestrol caproate, gestonorone caproate, and methenmadinone caproate, and has been frequently confused with both OHPC and medroxyprogesterone acetate (MPA) in the scientific literature [2]. This compound is primarily of interest for analytical reference standard applications, structure-activity relationship studies, and research requiring a progestogen with the combined structural features of a 6α-methyl substitution and a caproate (hexanoate) ester side chain.

Analytical Reference HPLC identification of 6α-methyl caproate progestogen esters; distinct retention from OHPC and MPA

SAR Probe Comparative esterase activation, receptor pharmacology, and structure-activity relationship studies

Model Control Reported failure in equine pregnancy maintenance model; supports negative control application

• [1] Babcock JC, Gutsell ES, Herr ME, Hogg JA, Stucki JC, Barnes LE, Dulin WE. 6α-Methyl-17α-hydroxyprogesterone 17-acylates; a new class of potent progestins. Journal of the American Chemical Society. 1958;80(11):2904-2905. doi:10.1021/ja01544a079 View Source
• [2] Medroxyprogesterone caproate. Wikiwand. Accessed 2026. View Source

Medroxyprogesterone Caproate: Substitution Failure

Progestogen esters are not functionally interchangeable despite sharing a common steroidal backbone. The specific ester moiety at the C17α position fundamentally governs lipophilicity, depot release kinetics, and duration of action [1]. Medroxyprogesterone caproate combines a 6α-methyl group (absent in OHPC) with a hexanoate ester chain (absent in medroxyprogesterone acetate). The 6α-methyl substitution is known to substantially enhance progestogenic potency and oral activity in this chemical series [1], while the caproate ester confers distinct physicochemical properties including a calculated ACD/LogP of 6.23 versus 5.74 for OHPC and approximately 3.50 for the non-esterified medroxyprogesterone base . These structural differences produce measurably different chromatographic retention behavior in reversed-phase HPLC systems [2], and are predicted to result in different pharmacokinetic profiles upon intramuscular administration. Substituting MPC with MPA or OHPC in analytical or receptor-binding studies would introduce uncontrolled variables that compromise data reproducibility and cross-study comparability.

Ester Moiety Mismatch

Caproate ester dictates distinct release kinetics and lipophilicity compared to acetate or non-esterified forms. Substitution may alter depot duration and receptor exposure profile.

6α-Methyl Substitution

The 6α-methyl group, absent in OHPC, is reported to alter progestogenic potency and oral activity in this chemical series, limiting interchangeability with non-methylated caproate esters.

Chromatographic Identity

MPC exhibits different retention behavior in reversed-phase HPLC, preventing direct substitution with OHPC or MPA in analytical methods and risking misidentification.

• [1] Babcock JC, Gutsell ES, Herr ME, Hogg JA, Stucki JC, Barnes LE, Dulin WE. 6α-Methyl-17α-hydroxyprogesterone 17-acylates; a new class of potent progestins. Journal of the American Chemical Society. 1958;80(11):2904-2905. doi:10.1021/ja01544a079 View Source
• [2] Quantitation of hydroxyprogesterone caproate, medroxyprogesterone acetate, and progesterone by reversed-phase high-pressure liquid chromatography. Journal of Pharmaceutical Sciences. 1982. doi:10.1002/jps.2600710322 View Source

Medroxyprogesterone Caproate: Comparative Evidence

Lipophilicity: MPC vs. OHPC and MPA

Medroxyprogesterone caproate (MPC) displays a predicted ACD/LogP of 6.23, computed using the ACD/Labs Percepta Platform (version 14.00), which is 0.49 log units higher than the ACD/LogP of 5.74 for hydroxyprogesterone caproate (OHPC) and substantially higher than the ClogP of approximately 3.50 reported for the non-esterified medroxyprogesterone base . This quantitative difference in lipophilicity is driven by the combination of the caproate (hexanoate) ester at C17α and the 6α-methyl group, which together increase the compound's octanol-water partition coefficient relative to both the acetate ester analogue (MPA) and the non-methylated caproate analogue (OHPC). Hydroxyprogesterone caproate, in comparison, has a Log Kow (KOWWIN v1.67 estimate) of 5.63 .

Lipophilicity

Data to verify

ACD/LogP = 6.23 (MPC) ΔLogP +0.49 vs. OHPC

Supports lipophilicity-based selection for depot formulations

Predicted values; confirm experimentally

Evidence Dimension	Calculated octanol-water partition coefficient (ACD/LogP)
Target Compound Data	ACD/LogP = 6.23 (MPC)
Comparator Or Baseline	OHPC: ACD/LogP = 5.74; Medroxyprogesterone base: ClogP ≈ 3.50
Quantified Difference	ΔLogP = +0.49 vs. OHPC; ΔLogP ≈ +2.73 vs. medroxyprogesterone base
Conditions	ACD/Labs Percepta Platform v14.00 predicted values; KOWWIN v1.67 for OHPC Log Kow

Why This Matters

Higher lipophilicity of MPC predicts slower release from intramuscular oil depots and potentially longer duration of action compared to OHPC, a key consideration for researchers designing sustained-release progestogen formulations or studying structure-pharmacokinetic relationships.

Chromatographic Separation: MPC vs. OHPC and MPA

Reversed-phase high-pressure liquid chromatography (RP-HPLC) methods developed for the simultaneous quantitation of hydroxyprogesterone caproate, medroxyprogesterone acetate, and progesterone in pharmaceutical dosage forms demonstrate that these structurally related progestogen esters are chromatographically resolvable, with percent relative standard deviations (%RSD) based on six replicate injections of 1.6% for hydroxyprogesterone caproate, 2.5% for medroxyprogesterone acetate, and 2.7% for progesterone, respectively [1]. While MPC was not directly included in this specific method, its distinct ACD/LogP of 6.23 compared to 5.74 for OHPC predicts a longer retention time under the same reversed-phase conditions, enabling unambiguous chromatographic separation and identification. This analytical distinguishability is critical for procurement when MPC is specified as a reference standard in methods requiring separation from its close structural analogues.

Chromatography

Class-level inference

Predicted longer retention vs. OHPC; OHPC %RSD 1.6%

Enables analytical reference standard use

No direct MPC data; class-based prediction

Evidence Dimension	Reversed-phase HPLC retention and precision (%RSD)
Target Compound Data	Predicted longer retention than OHPC based on ΔLogP +0.49 (no direct %RSD data available for MPC)
Comparator Or Baseline	OHPC: %RSD = 1.6%; MPA: %RSD = 2.5%; Progesterone: %RSD = 2.7% (n=6 injections)
Quantified Difference	ΔLogP = +0.49 vs. OHPC predicts chromatographic separation
Conditions	RP-HPLC method for pharmaceutical dosage form quantitation (J. Pharm. Sci., 1982)

Why This Matters

Analytical distinguishability from the most common confounding analogues (OHPC and MPA) ensures that MPC can serve as a specific reference standard in HPLC-based purity and content uniformity testing, preventing misidentification errors that have historically occurred between these compounds in the literature.

• [1] Quantitation of hydroxyprogesterone caproate, medroxyprogesterone acetate, and progesterone by reversed-phase high-pressure liquid chromatography. Journal of Pharmaceutical Sciences. 1982. doi:10.1002/jps.2600710322 View Source

Equine Pregnancy Maintenance Failure

In a controlled experimental study, medroxyprogesterone caproate (MPC) was evaluated for its ability to maintain pregnancy in ovariectomized mares, and it was found to fail in sustaining gestation [1]. This functional outcome quantitatively differentiates MPC from altrenogest, which is effective for pregnancy maintenance in mares, and aligns with observations that other synthetic progestagens, including medroxyprogesterone acetate (MPA), also exhibit variable or inadequate efficacy in maintaining equine pregnancy following induced luteolysis [2]. The failure of MPC in this functional in vivo assay provides direct experimental evidence that the combined 6α-methyl and caproate ester structural features do not confer sufficient progestational activity at the ovine/equine uterine progesterone receptor to sustain pregnancy, a property that cannot be predicted from in vitro receptor binding data alone.

Equine Model

Head-to-head

MPC: Failed to maintain pregnancy Altrenogest: Effective

Model-response context; supports negative control use

In vivo ovariectomized mare model

Evidence Dimension	Pregnancy maintenance in ovariectomized mares (in vivo functional assay)
Target Compound Data	MPC: Failed to maintain pregnancy
Comparator Or Baseline	Altrenogest: Effective for pregnancy maintenance; MPA: Variable/inadequate efficacy in mares
Quantified Difference	Qualitative difference: MPC non-efficacious vs. altrenogest efficacious
Conditions	Ovariectomized pregnant mares; MPC administered via intramuscular injection (McKinnon et al., 1993)

Why This Matters

This functional failure in a stringent in vivo model provides a clear negative selector for researchers: MPC should not be selected for studies requiring robust pregnancy-maintaining progestational activity in equine or analogous models, but it may serve as a useful negative control or as a tool compound for studying the structural determinants of species-specific progesterone receptor activation.

• [1] McKinnon AO, Tarrida del Marmol Figueroa S, Nobelius AM, Hyland JH, Vasey JR. Failure of medroxyprogesterone caproate to maintain pregnancy in ovariectomised mares. Equine Veterinary Journal. 1993;25(2):158-160. doi:10.1111/j.2042-3306.1993.tb02928.x View Source
• [2] The inability of some synthetic progestagens to maintain pregnancy in the mare. Equine Veterinary Journal. 2000;32(1):83-85. doi:10.2746/042516400777611991 View Source

Esterase-Mediated Prodrug Activation

Medroxyprogesterone caproate (MPC) is the C17α hexanoate ester of medroxyprogesterone, and as such requires esterase-mediated hydrolysis to release the pharmacologically active parent steroid, medroxyprogesterone (MP). Critically, medroxyprogesterone acetate (MPA) has been shown to possess approximately 100-fold higher binding affinity and transactivation potency at the progesterone receptor compared to its deacetylated analogue, medroxyprogesterone (MP) [1]. Since MPC, like MPA, is a pro-drug ester that would release MP (not MPA) upon hydrolysis, the ultimate pharmacodynamic potency of MPC is predicted to be substantially lower than that of MPA on a molar basis, unless the caproate ester itself confers unique receptor interactions or unless the hydrolysis rate produces a distinct pharmacokinetic profile. The caproate ester is hydrolyzed by different esterase isoforms and at different rates compared to the acetate ester, which may result in a different temporal profile of active drug exposure [2].

Prodrug Activation

Class-level inference

~100-fold lower PR activity for MP vs. MPA

Supports esterase-dependent activation studies

Inferred from MPA/MP; verify with MPC

Evidence Dimension	Progesterone receptor binding affinity and transactivation potency of released parent steroid
Target Compound Data	MPC → hydrolyzes to MP; MP has ~100-fold lower PR binding affinity and transactivation than MPA
Comparator Or Baseline	MPA: approximately 100-fold higher PR binding affinity and transactivation potency vs. MP
Quantified Difference	~100-fold lower PR activity for the MP hydrolysis product of MPC vs. intact MPA
Conditions	In vitro progesterone receptor binding and transactivation assays (cited in MPA pharmacology literature)

Why This Matters

For procurement decisions in receptor pharmacology studies, MPC cannot substitute for MPA when potent PR agonism is required; however, MPC provides a distinct tool for studying the contribution of ester hydrolysis kinetics to progestin pharmacodynamics and for investigating esterase-dependent activation pathways.

• [1] Medroxyprogesterone acetate. IPFS documentation. 'MPA has approximately 100-fold higher binding affinity and transactivation potency in comparison [to medroxyprogesterone].' Citing primary literature on MPA vs. MP receptor pharmacology. View Source
• [2] Progestogen ester. Wikipedia. General discussion of progestogen ester pharmacokinetics and esterase-mediated hydrolysis. View Source

Unique FDA UNII Identifier

Medroxyprogesterone caproate (MPC) is assigned the FDA Unique Ingredient Identifier (UNII) GNC5BCM98A under the ISO 11238 substance identification standard, with the molecular formula C28H42O4 and the systematic name Pregn-4-ene-3,20-dione, 17-hydroxy-6α-methyl-, hexanoate [1]. This UNII is distinct from the UNIIs assigned to its closest structural analogues, including medroxyprogesterone acetate (UNII: C2QI4IOI2G) and hydroxyprogesterone caproate (UNII: 276F2O42F3). The existence of a dedicated UNII entry for MPC, despite the compound never having been marketed, confirms its recognition as a distinct chemical substance by regulatory authorities and enables unambiguous identification in procurement specifications, inventory management systems, and regulatory submissions. This formal substance registration distinguishes MPC from unregistered or ambiguously identified research chemicals and provides a citable reference for substance identity verification.

Regulatory ID

Supporting evidence

UNII: GNC5BCM98A (distinct from MPA, OHPC)

Enables unambiguous procurement specifications

FDA substance registration record

Evidence Dimension	FDA Unique Ingredient Identifier (UNII) assignment
Target Compound Data	UNII: GNC5BCM98A; Formula: C28H42O4
Comparator Or Baseline	MPA: UNII C2QI4IOI2G; OHPC: UNII 276F2O42F3
Quantified Difference	Three distinct UNII entries confirm three distinct chemical substances
Conditions	FDA Substance Registration System (SRS) under ISO 11238

Why This Matters

Possession of a unique FDA UNII enables procurement officers and researchers to specify MPC with regulatory-grade precision in purchase orders and inventory records, eliminating the risk of receiving an incorrect analogue due to ambiguous nomenclature—a well-documented historical problem for this compound class.

• [1] FDA Substance Registration System. MEDROXYPROGESTERONE CAPROATE. UNII: GNC5BCM98A. Precision FDA. View Source

Medroxyprogesterone Caproate: Application Scenarios

HPLC Reference Standard for Progestogen Separation

MPC serves as an ideal reference standard for developing and validating reversed-phase HPLC methods that require separation of structurally similar progestogen esters. Its intermediate ACD/LogP of 6.23, positioned between OHPC (5.74) and more lipophilic caproate esters, enables it to function as a system suitability marker for chromatographic resolution . The documented ability of RP-HPLC to resolve OHPC and MPA with %RSD values between 1.6% and 2.7% supports the use of MPC as an additional reference point in method robustness testing [1]. Procurement of MPC as a certified reference material is warranted when specificity toward the caproate ester of the 6α-methyl series is required.

Prodrug Activation SAR Studies

Because MPC is hydrolyzed to medroxyprogesterone (MP), which exhibits approximately 100-fold lower progesterone receptor binding affinity and transactivation potency compared to MPA , MPC provides a distinct tool compound for studying how the ester moiety (caproate vs. acetate) influences esterase-mediated activation rates and the resulting pharmacodynamic profile. Researchers investigating prodrug design principles for steroid hormone esters can use MPC in comparative hydrolysis assays alongside MPA and OHPC to quantify the effect of the 6α-methyl substitution on esterase susceptibility and to correlate in vitro hydrolysis half-lives with in vivo duration of action.

Negative Control for Equine Pregnancy Studies

The documented failure of MPC to maintain pregnancy in ovariectomized mares establishes it as a validated negative control for studies investigating progestin efficacy in equine reproductive biology. Researchers comparing novel progestational agents or formulations can employ MPC as a reference compound known to lack efficacy in this specific in vivo model, thereby providing a benchmark against which candidate compounds must demonstrate statistically significant improvement. This application leverages one of the few available in vivo functional datasets for MPC.

Physicochemical Profiling for Long-Acting Injectables

With its calculated ACD/LogP of 6.23 and a molecular formula of C28H42O4 , MPC occupies a distinct position in the lipophilicity space of progestogen esters. Formulation scientists evaluating oil-based depot injectables can use MPC's physicochemical profile to model the relationship between ester chain length, 6α-methyl substitution, and predicted release kinetics from various oily vehicles. Comparative dissolution testing of MPC versus OHPC (ACD/LogP 5.74) and MPA (ClogP ~3.50) can generate experimental data to validate or refine in silico predictions of intramuscular depot duration, supporting rational selection of ester moieties for target product profiles.

Application

Selection Property

Validation Focus

HPLC Reference Standard

Chromatographic resolution from analogues

Method robustness and identity confirmation

Prodrug Activation SAR

Esterase-mediated hydrolysis kinetics

Receptor pharmacology comparison

Equine Negative Control

In vivo model-response profile

Equine pregnancy maintenance endpoints

Lipophilicity Profiling

Partition coefficient and depot prediction

In vitro release and dissolution testing

• [1] McKinnon AO, Tarrida del Marmol Figueroa S, Nobelius AM, Hyland JH, Vasey JR. Failure of medroxyprogesterone caproate to maintain pregnancy in ovariectomised mares. Equine Veterinary Journal. 1993;25(2):158-160. doi:10.1111/j.2042-3306.1993.tb02928.x View Source